4-Cyclopropoxy-2-ethyl-N-methylbenzamide
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Description
4-Cyclopropoxy-2-ethyl-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the para position, an ethyl group at the ortho position, and a methylamide moiety. The compound’s molecular formula is C₁₄H₁₇NO₂ (calculated molecular weight: 247.30 g/mol). The cyclopropoxy group may enhance metabolic stability and modulate electronic properties, while the ethyl and methyl groups influence steric bulk and lipophilicity.
Properties
Molecular Formula |
C13H17NO2 |
|---|---|
Molecular Weight |
219.28 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-ethyl-N-methylbenzamide |
InChI |
InChI=1S/C13H17NO2/c1-3-9-8-11(16-10-4-5-10)6-7-12(9)13(15)14-2/h6-8,10H,3-5H2,1-2H3,(H,14,15) |
InChI Key |
BXUHSSQLVOUPGO-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC(=C1)OC2CC2)C(=O)NC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-ethyl-N-methylbenzamide typically involves the following steps:
Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a cyclopropanation reaction, where an alkene reacts with a carbene precursor.
Ethylation: The ethyl group is introduced via an alkylation reaction, where an ethyl halide reacts with the benzamide core in the presence of a base.
Methylation: The methyl group is added through a methylation reaction, often using methyl iodide and a base.
Industrial Production Methods: In an industrial setting, the production of 4-Cyclopropoxy-2-ethyl-N-methylbenzamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.
Types of Reactions:
Oxidation: 4-Cyclopropoxy-2-ethyl-N-methylbenzamide can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace functional groups on the benzamide core.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.
Substitution: Nucleophiles like halides, amines, or alcohols, often in the presence of a catalyst or base.
Major Products:
Oxidation: Carboxylic acids, ketones.
Reduction: Alcohols, amines.
Substitution: Various substituted benzamides depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropoxy-2-ethyl-N-methylbenzamide has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis, particularly in the formation of complex molecules through cyclopropanation and alkylation reactions.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential pharmaceutical intermediate in the synthesis of drugs targeting specific molecular pathways.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-ethyl-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group may enhance binding affinity to these targets, while the ethyl and methyl groups can modulate the compound’s overall activity. The exact pathways and targets depend on the specific application and biological context.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Comparisons
Key structural differences among benzamide derivatives lie in their substituents, which affect crystallography, bonding, and intermolecular interactions:
Key Observations :
Physicochemical Properties
Substituents significantly influence solubility, lipophilicity (logP), and thermal stability:
Key Observations :
Spectroscopic and Functional Comparisons
Fluorescence and Electronic Properties
- N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide exhibits strong fluorescence at 420 nm due to the electron-donating methoxy group enhancing π→π* transitions .
- The cyclopropoxy group in the target compound may similarly donate electrons but could exhibit weaker fluorescence due to steric constraints.
NMR Shifts
- 4-(Cyclopropylmethoxy)-N-(2-methylphenyl)benzamide shows distinct ¹H-NMR signals for cyclopropyl protons at δ 0.5–1.2 ppm, while the methylamide group resonates near δ 3.0 ppm .
- In contrast, the ethyl group in the target compound would likely produce split signals (δ 1.2–1.5 ppm for CH₃, δ 2.5–3.0 ppm for CH₂).
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